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Introduction

Tms-HT is a commercial trimethylsilylating reagent crucial for the derivatization of compounds

in analytical chemistry, particularly for gas chromatography (GC).[1] This guide provides

comprehensive safety and handling information for researchers, scientists, and drug

development professionals. Tms-HT is a mixture of hexamethyldisilazane (HMDS) and

trimethylchlorosilane (TMCS) in anhydrous pyridine.[2] The process of trimethylsilylation

involves the replacement of active hydrogen atoms in functional groups such as hydroxyl (-

OH), carboxyl (-COOH), and amine (-NH2) with a trimethylsilyl (TMS) group. This derivatization

increases the volatility and thermal stability of the analytes, making them suitable for GC

analysis.[3]

Physicochemical Properties
Tms-HT is a colorless to light yellow or orange, clear to slightly cloudy liquid.[2] It is sensitive to

moisture, heat, and air.[4][5] The quantitative properties of Tms-HT are determined by its

components.

Table 1: Physicochemical Properties of Tms-HT Components
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Property
Hexamethyldisilaza
ne (HMDS)

Trimethylchlorosila
ne (TMCS)

Pyridine

CAS Number 999-97-3 75-77-4 110-86-1

Molecular Formula C6H19NSi2 C3H9ClSi C5H5N

Molecular Weight 161.40 g/mol 108.64 g/mol 79.10 g/mol

Boiling Point 125 °C 57 °C 115-117 °C

Density 0.774 g/mL at 25 °C 0.856 g/mL at 25 °C 0.978 g/mL at 25 °C

Flash Point 8 °C -27 °C 20 °C

Source:[3][6]

Safety and Handling Precautions
Tms-HT is a hazardous mixture and requires strict safety protocols. It is a highly flammable,

corrosive, and toxic liquid.[2]

GHS Hazard and Precautionary Statements
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

standardized hazard information.

Table 2: GHS Hazard and Precautionary Statements for Tms-HT
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Category Code Statement

Hazard H225
Highly flammable liquid and

vapor.

H302+H312+H332
Harmful if swallowed, in

contact with skin or if inhaled.

H314
Causes severe skin burns and

eye damage.

H351 Suspected of causing cancer.

H361
Suspected of damaging fertility

or the unborn child.

H370 Causes damage to organs.

H372

Causes damage to organs

through prolonged or repeated

exposure.

H410
Very toxic to aquatic life with

long lasting effects.

Precautionary P201
Obtain special instructions

before use.

P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

P233 Keep container tightly closed.

P260 Do not breathe mist or vapors.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.
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P301+P310

IF SWALLOWED: Immediately

call a POISON

CENTER/doctor.

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

P304+P340+P310

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

Immediately call a POISON

CENTER/doctor.

P305+P351+P338+P310

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON

CENTER/doctor.

P403+P235
Store in a well-ventilated

place. Keep cool.

P501

Dispose of contents/container

to an approved waste disposal

plant.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Tms-HT.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face Protection Chemical safety goggles and/or a face shield.

Skin Protection

Chemical-resistant gloves (e.g., butyl rubber,

nitrile rubber), flame-retardant lab coat, and

closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area, preferably in a

chemical fume hood. If inhalation risk is high,

use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

acid gases.

Storage and Disposal
Tms-HT should be stored in a cool, dry, and well-ventilated area, away from sources of ignition.

It should be stored under an inert gas atmosphere and refrigerated (0-10°C).[5] Due to its

moisture sensitivity, containers must be kept tightly sealed.[3] Dispose of Tms-HT and its

containers in accordance with local, state, and federal regulations. It should be treated as

hazardous waste.

First Aid Measures
Inhalation: Move the person to fresh air and keep them comfortable for breathing.

Immediately call a poison center or doctor.

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water

or shower. Call a poison center or doctor.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Immediately call a poison center or doctor.

Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.

Experimental Protocols
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Tms-HT is primarily used for the derivatization of active hydrogen-containing compounds for

GC analysis. The following is a general protocol for the trimethylsilylation of a sample

containing hydroxyl groups (e.g., sugars, alcohols, steroids).

Materials
Tms-HT reagent

Anhydrous solvent (e.g., pyridine, dichloromethane, hexane)

Sample containing the analyte

Reaction vials with PTFE-lined caps

Heating block or oven

Gas chromatograph with a suitable detector (e.g., FID, MS)

Derivatization Procedure
Sample Preparation: Weigh 1-10 mg of the sample into a dry reaction vial.[3] If the sample is

in an aqueous solution, it must be evaporated to complete dryness as Tms-HT is highly

sensitive to moisture.[3][7] If necessary, dissolve the dried sample in a small volume of an

appropriate anhydrous solvent.

Reagent Addition: In a chemical fume hood, add an excess of Tms-HT to the sample. A

general guideline is to use a 2:1 molar ratio of the silylating reagent to the active hydrogen in

the sample.[3] For a 1 mg sample of a sugar, approximately 1 mL of Tms-HT can be used.[8]

Reaction: Tightly cap the vial and shake or vortex to mix the contents. The reaction can often

proceed at room temperature. For less reactive or sterically hindered hydroxyl groups,

heating the mixture at 60-80°C for 20-60 minutes may be necessary to ensure complete

derivatization.[8][9][10]

Sample Analysis: After the reaction is complete, allow the vial to cool to room temperature. A

precipitate of ammonium chloride may form; in this case, the supernatant can be directly

injected into the gas chromatograph.[8]
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Blank Preparation: A reagent blank, containing all components except the sample, should be

prepared and analyzed alongside the samples to identify any potential interferences.[3]

Visualizations
Trimethylsilylation Reaction
The following diagram illustrates the general chemical reaction for the trimethylsilylation of a

hydroxyl group using the components of Tms-HT.

Reactants

Products

Analyte with Hydroxyl Group (R-OH)

Trimethylsilyl Ether (R-O-Si(CH3)3)

Trimethylsilylation

Hexamethyldisilazane (HMDS)
((CH3)3Si)2NH

Ammonium Chloride (NH4Cl)

Trimethylchlorosilane (TMCS)
(CH3)3SiCl

Click to download full resolution via product page

Caption: Trimethylsilylation of a hydroxyl group.

Experimental Workflow for GC Derivatization
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This diagram outlines the step-by-step workflow for preparing a sample for GC analysis using

Tms-HT.
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Sample Preparation
(Weigh/dissolve sample in anhydrous solvent)

Add Tms-HT Reagent

Reaction
(Mix and heat if necessary)

Cool to Room Temperature

Inject Supernatant into GC
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Planning

Handling

Storage

Emergency

Disposal

Read Safety Data Sheet (SDS)

Select Appropriate PPE

Know First Aid Procedures

Work in Fume Hood

Ground and Bond Containers Have Spill Kit Ready

Avoid Ignition Sources

Store in a Cool, Dry, Well-Ventilated Area Dispose as Hazardous Waste

Store Under Inert Gas

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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